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Compound of Interest

Compound Name: N9-Isopropylolomoucine

Cat. No.: B1666366

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

N9-Isopropylolomoucine is a potent and selective inhibitor of cyclin-dependent kinases
(CDKs). It primarily targets CDK1/cyclin B and CDK5/p35, making it a valuable tool for research
in cell cycle regulation, neurobiology, and oncology. Proper preparation of a stock solution is
the first critical step for ensuring accurate and reproducible experimental results. These
application notes provide a detailed protocol for the preparation, storage, and handling of N9-
Isopropylolomoucine stock solutions for laboratory use.

Properties of N9-Isopropylolomoucine

A summary of the key chemical and physical properties of N9-Isopropylolomoucine is
presented in the table below.
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Property Value

Synonyms ?-(2-Hydrox;I/ethyIamino)-6-benzy|amino-9-
isopropylpurine

Molecular Formula C17H22N6O

Molecular Weight 326.4 g/mol

CAS Number 158982-15-1

Appearance Solid powder

Primary Targets CDK1/cyclin B, CDK5/p35

Solubility Soluble in DMSO

Experimental Protocols
Materials and Equipment

» N9-Isopropylolomoucine powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile, nuclease-free pipette tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of N9-Isopropylolomoucine
in DMSO. This concentration is a common starting point for subsequent dilutions to working
concentrations (typically in the nM to uM range).

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1666366?utm_src=pdf-body
https://www.benchchem.com/product/b1666366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Calculation:

To prepare a 10 mM stock solution, the required mass of N9-Isopropylolomoucine is
calculated using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000
For 1 mL of a 10 mM solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 326.4 g/mol x 1000 = 3.264 mg

Procedure:

e Weighing: Carefully weigh out 3.264 mg of N9-Isopropylolomoucine powder using a
calibrated analytical balance. To minimize static, use an anti-static weigh boat or dish.

o Dissolving: Transfer the weighed powder to a sterile microcentrifuge tube. Add 1 mL of
anhydrous DMSO.

e Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes or cryovials.

e Labeling: Clearly label each aliquot with the name of the compound (N9-
Isopropylolomoucine), the concentration (10 mM), the solvent (DMSO), and the date of
preparation.

Storage and Handling

Proper storage is crucial for maintaining the stability and activity of the N9-
Isopropylolomoucine stock solution.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1666366?utm_src=pdf-body
https://www.benchchem.com/product/b1666366?utm_src=pdf-body
https://www.benchchem.com/product/b1666366?utm_src=pdf-body
https://www.benchchem.com/product/b1666366?utm_src=pdf-body
https://www.benchchem.com/product/b1666366?utm_src=pdf-body
https://www.benchchem.com/product/b1666366?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Storage Temperature Shelf Life
-20°C Up to 1 month[1]
-80°C Up to 6 months[1]

Handling Recommendations:

Always thaw aliquots at room temperature just before use.

Once thawed, keep the solution on ice during experimental setup.

Avoid exposing the stock solution to light for extended periods.

When preparing working dilutions, ensure the final concentration of DMSO in the cell culture
medium is kept low (typically < 0.1%) to prevent solvent-induced cytotoxicity.

Signaling Pathways and Experimental Workflow
N9-Isopropylolomoucine Inhibition of the CDK1/Cyclin B
Pathway

N9-Isopropylolomoucine inhibits the CDK1/Cyclin B complex, a key regulator of the G2/M
transition in the cell cycle. This inhibition leads to cell cycle arrest.
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Caption: Inhibition of the CDK1/Cyclin B pathway by N9-Isopropylolomoucine.

N9-Isopropylolomoucine Inhibition of the CDK5/p35
Pathway

CDKS5, when activated by its regulatory subunit p35, plays a crucial role in neuronal
development and function. N9-Isopropylolomoucine can inhibit this complex, impacting
downstream signaling.
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Caption: Inhibition of the CDK5/p35 signaling pathway.

Experimental Workflow for In Vitro Studies

The following diagram outlines a typical workflow for using the N9-Isopropylolomoucine stock
solution in a cell-based assay.
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Caption: General experimental workflow for in vitro studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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